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Compound of Interest

Compound Name: 4-Fluoro-2-formylbenzoic acid

CAS No.: 1186047-15-3

Cat. No.: B1343120

Get Quote

This technical guide provides a comprehensive overview of the predicted spectroscopic data

for 4-Fluoro-2-formylbenzoic acid, a valuable building block in pharmaceutical and materials

science research. Due to the limited availability of published experimental spectra for this

specific compound, this document presents a detailed analysis based on established

spectroscopic principles and data from structurally analogous compounds. The information

herein is intended to support researchers, scientists, and drug development professionals in

the identification and characterization of this molecule.

Molecular Structure and Properties:

IUPAC Name: 4-Fluoro-2-formylbenzoic acid

Molecular Formula: C₈H₅FO₃

Molecular Weight: 168.12 g/mol

Chemical Structure: Chemical structure of 4-Fluoro-2-formylbenzoic acid (Note: A

placeholder image is used. In a real-world scenario, a proper chemical drawing would be

inserted here.)
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Predicted Spectroscopic Data
The following sections detail the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR),

and Mass Spectrometry (MS) data for 4-Fluoro-2-formylbenzoic acid. These predictions are

derived from the analysis of substituent effects and comparison with experimental data of

related molecules such as 4-fluorobenzoic acid and 4-formylbenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR) Data (Predicted)

The proton NMR spectrum is predicted in a deuterated solvent such as DMSO-d₆. The

chemical shifts are influenced by the electron-withdrawing effects of the fluorine, formyl, and

carboxylic acid groups.

Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity

Predicted
Coupling
Constant (J,
Hz)

Integration

H-3 ~ 7.8 - 8.0 dd

J(H3-H5) ≈ 2-3

Hz, J(H3-F) ≈ 8-

10 Hz

1H

H-5 ~ 7.6 - 7.8 dd

J(H5-H6) ≈ 8-9

Hz, J(H5-H3) ≈

2-3 Hz

1H

H-6 ~ 8.1 - 8.3 d
J(H6-H5) ≈ 8-9

Hz
1H

-CHO (Aldehyde) ~ 10.0 - 10.5 s - 1H

-COOH

(Carboxylic Acid)
> 13.0 br s - 1H

¹³C NMR (Carbon NMR) Data (Predicted)
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The predicted ¹³C NMR chemical shifts are referenced to a standard solvent signal. The carbon

atoms are numbered according to the IUPAC nomenclature for the benzene ring, with C1 being

the carbon attached to the carboxylic acid group.

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C1 ~ 130 - 135

C2 ~ 138 - 142

C3 ~ 118 - 122 (d, J(C3-F) ≈ 20-25 Hz)

C4 ~ 164 - 168 (d, J(C4-F) ≈ 250-260 Hz)

C5 ~ 115 - 119 (d, J(C5-F) ≈ 20-25 Hz)

C6 ~ 132 - 136

-COOH ~ 166 - 170

-CHO ~ 190 - 195

Infrared (IR) Spectroscopy
The predicted IR spectrum of 4-Fluoro-2-formylbenzoic acid would exhibit characteristic

absorption bands corresponding to its functional groups.
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Wavenumber (cm⁻¹) Vibration Type Intensity/Shape

2500 - 3300 O-H stretch (Carboxylic acid) Broad

~ 1700
C=O stretch (Carboxylic acid

dimer)
Strong

~ 1680 C=O stretch (Aldehyde) Strong

~ 1600, 1480 C=C stretch (Aromatic ring) Medium

~ 1250 C-O stretch (Carboxylic acid) Strong

~ 1100 - 1200 C-F stretch Strong

~ 800 - 900
C-H bend (Aromatic, out-of-

plane)
Medium-Strong

Mass Spectrometry (MS)
The mass spectrum is expected to show a molecular ion peak and characteristic fragmentation

patterns.

m/z Predicted Fragment

168 [M]⁺ (Molecular ion)

151 [M - OH]⁺

140 [M - CO]⁺ or [M - C₂H₄]⁺

123 [M - COOH]⁺

95 [C₆H₄F]⁺

Spectroscopic Analysis Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of a

chemical compound like 4-Fluoro-2-formylbenzoic acid.
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Sample Preparation
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Caption: General workflow for spectroscopic analysis.

Experimental Protocols
The following are detailed, generalized protocols for acquiring spectroscopic data for a solid

organic compound such as 4-Fluoro-2-formylbenzoic acid.

NMR Spectroscopy (¹H and ¹³C)
Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1343120/docs?utm_src=pdf-body-img#spectroscopic-profile-of-4-fluoro-2-formylbenzoic-acid-a-technical-guide
https://www.benchchem.com/product/b1343120/docs?utm_src=pdf-body#spectroscopic-profile-of-4-fluoro-2-formylbenzoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh 5-10 mg of the solid sample.

Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃)

in a clean, dry NMR tube. Ensure the solvent is of high purity to avoid extraneous signals.

If necessary, add a small amount of an internal standard, such as tetramethylsilane (TMS),

for chemical shift referencing (δ = 0.00 ppm).

Instrument Setup:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity and optimize resolution. This is often an

automated process on modern spectrometers.

Tune and match the probe for the desired nucleus (¹H or ¹³C) to maximize signal-to-noise.

Data Acquisition:

Set the appropriate acquisition parameters, including:

Number of scans (NS): Typically 8-16 for ¹H NMR and 1024 or more for ¹³C NMR,

depending on the sample concentration.

Relaxation delay (D1): A delay of 1-5 seconds between scans to allow for full relaxation

of the nuclei.

Acquisition time (AQ): Typically 2-4 seconds.

Spectral width (SW): A range sufficient to cover all expected proton or carbon signals

(e.g., -2 to 12 ppm for ¹H, 0 to 220 ppm for ¹³C).

Acquire the Free Induction Decay (FID) data.

Data Processing:
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Apply a Fourier transform to the FID to convert the time-domain data into a frequency-

domain spectrum.

Phase the spectrum to ensure all peaks are in the positive absorptive mode.

Apply baseline correction to obtain a flat baseline.

Integrate the signals in the ¹H NMR spectrum to determine the relative ratios of protons.

Reference the spectrum to the internal standard or the residual solvent peak.

IR Spectroscopy
Sample Preparation (Attenuated Total Reflectance - ATR):

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact between the sample and the

crystal.

Instrument Setup:

Ensure the spectrometer's sample compartment is clean and dry.

Collect a background spectrum of the empty ATR setup. This will be automatically

subtracted from the sample spectrum to remove contributions from atmospheric CO₂ and

water vapor.

Data Acquisition:

Place the prepared sample in the spectrometer.

Acquire the IR spectrum, typically by co-adding multiple scans (e.g., 16 or 32) to improve

the signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

Data Processing:

The software will automatically perform the background subtraction.
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Identify and label the wavenumbers of significant absorption peaks.

Mass Spectrometry
Sample Preparation:

Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile

solvent (e.g., methanol, acetonitrile).

Further dilute this stock solution to a final concentration in the low µg/mL to ng/mL range,

depending on the sensitivity of the instrument and the ionization technique used.

If necessary, filter the solution to remove any particulate matter.

Instrument Setup and Data Acquisition:

Choose an appropriate ionization technique, such as Electrospray Ionization (ESI) or

Electron Impact (EI). ESI is a soft ionization technique suitable for observing the molecular

ion, while EI can provide more extensive fragmentation information.

Introduce the sample into the mass spectrometer, either via direct infusion or coupled with

a chromatographic separation method like Liquid Chromatography (LC-MS).

Set the mass analyzer to scan over a relevant mass-to-charge (m/z) range (e.g., 50-500

amu).

Acquire the mass spectrum. For tandem mass spectrometry (MS/MS), the molecular ion

can be isolated and fragmented to aid in structural elucidation.

Data Processing:

The instrument software will generate the mass spectrum, plotting relative intensity versus

m/z.

Identify the molecular ion peak and any other significant fragment ions.

Compare the observed fragmentation pattern with known fragmentation pathways for the

suspected chemical structure. High-resolution mass spectrometry can be used to
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determine the elemental composition of the ions.

To cite this document: BenchChem. [Spectroscopic Profile of 4-Fluoro-2-formylbenzoic Acid:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1343120/docs#spectroscopic-profile-of-4-fluoro-2-
formylbenzoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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